Cas no 1529028-39-4 (2-methyl-1-(1H-pyrazol-4-yl)propan-1-one)

2-Methyl-1-(1H-pyrazol-4-yl)propan-1-one is a versatile heterocyclic ketone featuring a pyrazole moiety, which imparts unique reactivity and structural properties. Its molecular framework combines a ketone functional group with a substituted pyrazole ring, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's stability and compatibility with various reaction conditions enhance its utility in multi-step organic transformations. Its structural features also suggest potential applications in medicinal chemistry, particularly for the development of biologically active molecules. The presence of the pyrazole group offers opportunities for further functionalization, enabling tailored modifications for specific synthetic or industrial applications. This compound is well-suited for research and development in fine chemical synthesis.

2-methyl-1-(1H-pyrazol-4-yl)propan-1-one structure

1529028-39-4 structure

Product Name:2-methyl-1-(1H-pyrazol-4-yl)propan-1-one

CAS No:1529028-39-4

MF:C₇H₁₀N₂O

MW:138.167101383209

CID:6045538

PubChem ID:57789320

Update Time:2025-10-29

2-methyl-1-(1H-pyrazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- SCHEMBL8019241
- EN300-4432401
- 1529028-39-4
- 2-methyl-1-(1H-pyrazol-4-yl)propan-1-one
- Inchi： 1S/C7H10N2O/c1-5(2)7(10)6-3-8-9-4-6/h3-5H,1-2H3,(H,8,9)
- InChI Key： OXFCKLGZUFXONE-UHFFFAOYSA-N
- SMILES： O=C(C1C=NNC=1)C(C)C

Computed Properties

Exact Mass: 138.079312947g/mol
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 45.8Å²

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